Cas no 1243381-96-5 ()

• CAS No: 1243381-96-5
• MF: C₁₃H₁₇FO
• MW: 208.271887540817
• CID: 6771085
• PubChem ID: 72227243
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C13H17FO/c14-12-7-6-11(9-13(12)15)8-10-4-2-1-3-5-10/h6-7,9-10,15H,1-5,8H2
• InChI Key： FAFFTPDKRVKRDG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)CC1CCCCC1

Computed Properties

• Exact Mass: 208.126343324g/mol
• Monoisotopic Mass: 208.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols